Cas no 159783-12-7 (Benzoic acid, 4-methoxy-3-[(1-methylethyl)thio]-)

• Product Name: Benzoic acid, 4-methoxy-3-[(1-methylethyl)thio]-
• CAS No: 159783-12-7
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 1339178
• PubChem ID: 21187827
• Update Time: 2025-04-20

Benzoic acid, 4-methoxy-3-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-3-[(1-methylethyl)thio]-
• 3-(Isopropylthio)-4-methoxybenzoicacid
• 3-Isopropylsulfanyl-4-methoxy-benzoic acid
• BIILTMSGTUFHQT-UHFFFAOYSA-N
• 3-isopropylthio-4-methoxybenzoic acid
• 3-(Isopropylthio)-4-methoxybenzoic acid
• 159783-12-7
• SCHEMBL7439757

• Inchi： 1S/C11H14O3S/c1-7(2)15-10-6-8(11(12)13)4-5-9(10)14-3/h4-7H,1-3H3,(H,12,13)
• InChI Key： BIILTMSGTUFHQT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)C(C)C

Computed Properties

• Exact Mass: 226.06642
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53